Cas no 1017423-86-7 (C-(1-methyl-1h-benzoimidazol-2-yl)-c-pyridin-2-yl-methylamine)

• Product Name: C-(1-methyl-1h-benzoimidazol-2-yl)-c-pyridin-2-yl-methylamine
• CAS No: 1017423-86-7
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• MDL: MFCD09902212
• CID: 2182839
• PubChem ID: 24272232
• Update Time: 2025-04-21

C-(1-methyl-1h-benzoimidazol-2-yl)-c-pyridin-2-yl-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(1-methyl-1h-benzoimidazol-2-yl)-c-pyridin-2-yl-methylamine
• (1-Methyl-1H-benzo[d]imidazol-2-yl)(pyridin-2-yl)methanamine
• SB30141
• (1-methylbenzimidazol-2-yl)-pyridin-2-ylmethanamine
• (1-methyl-1H-1,3-benzodiazol-2-yl)(pyridin-2-yl)methanamine
• CS-0339908
• 1-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-(pyridin-2-yl)methanamine
• 1017423-86-7
• MFCD09902212
• 1H-Benzimidazole-2-methanamine, 1-methyl-alpha-2-pyridinyl-
• DB-275208

• MDL： MFCD09902212
• Inchi： 1S/C14H14N4/c1-18-12-8-3-2-6-10(12)17-14(18)13(15)11-7-4-5-9-16-11/h2-9,13H,15H2,1H3
• InChI Key： XFSJJLJQKQFTTN-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C(C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 238.121846464Da
• Monoisotopic Mass: 238.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 457.0±40.0 °C at 760 mmHg
• Flash Point: 230.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

C-(1-methyl-1h-benzoimidazol-2-yl)-c-pyridin-2-yl-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)